Cas no 19597-16-1 (2-chloro-1-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-one)

• Product Name: 2-chloro-1-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-one
• CAS No: 19597-16-1
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD09040485
• CID: 123676
• PubChem ID: 16227798
• Update Time: 2025-11-02

2-chloro-1-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(2,5-dimethyl-1H-pyrrol-3-yl)-
• 2-CHLORO-1-(2,5-DIMETHYL-1H-PYRROL-3-YL)ETHANONE
• 2-Chloro-1-(2,5-dimethyl-1H-pyrrol-3-yl)-ethanone
• Ethanone, 2-chloro-1-(2,5-dimethyl-1H-pyrrol-3-yl)- (9CI)
• 2-chloro-1-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-one
• EN300-27026
• FT-0722649
• SB34881
• 2-Chloro-1-(2,5-dimethyl-1H-pyrrol-3yl)ethanone
• AB01317481-03
• Z235542844
• AB01317481-02
• 19597-16-1
• SCHEMBL10781449
• AKOS005259867
• NCGC00321689-01
• MFCD09040485
• DTXSID70585455
• DB-065892
• G22872

• MDL： MFCD09040485
• Inchi： 1S/C8H10ClNO/c1-5-3-7(6(2)10-5)8(11)4-9/h3,10H,4H2,1-2H3
• InChI Key： RUBYBHQAISBPNU-UHFFFAOYSA-N
• SMILES： ClCC(C1C=C(C)NC=1C)=O

Computed Properties

• Exact Mass: 170.03737
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-one

Comprehensive Overview of 2-Chloro-1-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-one (CAS No. 19597-16-1)

2-Chloro-1-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-one (CAS No. 19597-16-1) is an organic compound with significant applications in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the class of pyrrole derivatives, which are known for their versatile chemical properties and biological activities. The presence of a chloroethyl group and a dimethylpyrrole moiety makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 2-chloro-1-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-one has surged due to their role in drug discovery and material science. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its structural similarity to naturally occurring alkaloids. The compound’s CAS number 19597-16-1 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings.

One of the key trends driving interest in this compound is the growing focus on sustainable chemistry and green synthesis. Scientists are exploring eco-friendly methods to produce 2-chloro-1-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-one, such as catalytic processes and solvent-free reactions. This aligns with the broader industry shift toward reducing environmental impact while maintaining high yields and purity.

Another hot topic linked to this compound is its potential in medicinal chemistry. Pyrrole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties. As such, CAS 19597-16-1 is often studied for its role in developing new therapeutic agents. For instance, its structural framework could be modified to enhance drug bioavailability or target-specific enzymes.

From a technical perspective, the synthesis of 2-chloro-1-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-one involves multi-step reactions, including Friedel-Crafts acylation and halogenation. The compound’s purity and stability are critical for downstream applications, prompting rigorous analytical validation using techniques like HPLC and NMR spectroscopy. These methods ensure compliance with regulatory standards and meet the needs of high-end research.

In the context of search engine optimization (SEO), queries related to “2-chloro-1-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-one uses” or “CAS 19597-16-1 suppliers” are common among chemists and procurement specialists. Addressing these queries, this compound is commercially available through specialized chemical vendors, often with custom synthesis options to meet specific research requirements.

Looking ahead, the compound’s adaptability in material science is another area of exploration. Its pyrrole core could be incorporated into polymers or coatings, offering unique properties like UV resistance or conductivity. Such applications are gaining traction in industries ranging from electronics to automotive, further broadening the scope of 19597-16-1.

To summarize, 2-chloro-1-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-one (CAS No. 19597-16-1) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and materials. Its synthesis, properties, and potential uses continue to attract scientific and commercial interest, making it a noteworthy subject in modern chemistry.